2-Methyl-3-[(2-phenylsulfanylacetyl)amino]propanoic acid

• IUPAC Name: 2-methyl-3-[(2-phenylsulfanylacetyl)amino]propanoic acid
• InChI: InChI=1S/C12H15NO3S/c1-9(12(15)16)7-13-11(14)8-17-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: DROXKXDGWYCKRX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1=CC=CC=C1)C(=O)O
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol

Description

2-Methyl-3-[(2-phenylsulfanylacetyl)amino]propanoic acid is a chemical compound that is commonly used in scientific research. It is also known as MPAA and has a molecular formula of C12H15NO3S. MPAA is a white crystalline powder that is soluble in water and has a melting point of 120-122°C.

Mechanism of Action

MPAA is a prodrug that is metabolized in the body to release 2-phenylsulfanylacetic acid and 2-methyl-3-aminopropanoic acid. 2-phenylsulfanylacetic acid is known to have anti-inflammatory and anti-cancer properties. 2-methyl-3-aminopropanoic acid is an amino acid that is involved in protein synthesis. The mechanism of action of MPAA is not fully understood, but it is believed to be related to the release of these two compounds.
Biochemical and Physiological Effects
MPAA has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. MPAA has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

MPAA is a versatile reagent that can be used in the synthesis of peptides and proteins. It is also a building block for the synthesis of bioactive compounds. MPAA has been shown to have anti-inflammatory and anti-cancer properties, making it a useful tool for studying these diseases. However, MPAA is not without limitations. It is a prodrug that requires metabolism in the body to release its active compounds. This can make it difficult to study the mechanism of action of MPAA.

Future Directions

There are many future directions for research on MPAA. One direction is to study the mechanism of action of MPAA and its active compounds. Another direction is to develop new drugs based on MPAA for the treatment of cancer, inflammation, and neurological disorders. MPAA could also be used as a tool for studying the role of inflammation in the development of these diseases. Finally, MPAA could be used in the development of new methods for the synthesis of peptides and proteins.

Synthesis Methods

The synthesis of MPAA involves the reaction between 2-phenylsulfanylacetic acid and 2-methyl-3-aminopropanoic acid. The reaction is catalyzed by a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and the resulting product is purified through recrystallization.

Scientific Research Applications

MPAA is commonly used in scientific research as a reagent for the synthesis of peptides and proteins. It is also used as a building block for the synthesis of bioactive compounds. MPAA has been used in the development of drugs for the treatment of cancer, inflammation, and neurological disorders.